1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol

• Molecular Formula: C13H27NO
• Molecular Weight: 213.36 g/mol
• IUPAC Name: 1-[(2-ethylbutylamino)methyl]cyclohexan-1-ol
• InChI: InChI=1S/C13H27NO/c1-3-12(4-2)10-14-11-13(15)8-6-5-7-9-13/h12,14-15H,3-11H2,1-2H3
• InChI Key: QCEBEGBEHBPNHA-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)CNCC1(CCCCC1)O

Description

1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol is a cyclohexanol derivative featuring an aminomethyl group substituted with a branched 2-ethylbutyl chain. The 2-ethylbutyl substituent contributes to its lipophilicity, which may influence solubility, membrane permeability, and receptor interactions.

Preparation Methods

The synthesis of 1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol typically involves the reaction of cyclohexanone with 2-ethylbutylamine in the presence of a reducing agent. The reaction conditions often include a solvent such as ethanol and a catalyst to facilitate the reaction. The industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines using reducing agents such as lithium aluminum hydride.

Substitution: The amino group in the compound can undergo substitution reactions with halogens or other nucleophiles, leading to the formation of various derivatives.

Common reagents and conditions used in these reactions include solvents like ethanol or methanol, catalysts such as palladium on carbon, and reaction temperatures ranging from room temperature to reflux conditions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of other complex organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, altering their activity and leading to various biological responses. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may modulate signaling pathways related to cell growth and differentiation .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below summarizes key differences between 1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol and its analogs:

Compound Name	Substituent on Amino Group	Molecular Weight (g/mol)	Estimated logP*	Key Characteristics
1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol	2-Ethylbutyl	227.36	~3.0	High lipophilicity due to branched alkyl chain; potential intermediate
Tramadol	Dimethylamino, 3-methoxyphenyl	263.38	~2.45	Clinically used analgesic; μ-opioid receptor agonist
1-{[(2-Methylbutyl)amino]methyl}cyclohexan-1-ol	2-Methylbutyl	199.33	~2.8	Shorter alkyl chain reduces lipophilicity; research chemical
1-[(Piperidin-2-yl)methyl]cyclohexan-1-ol	Piperidin-2-yl	197.32	~1.5	Cyclic amine enhances rigidity; possible CNS activity
4-{[1-(Thiophen-2-yl)ethyl]amino}cyclohexan-1-ol	Thiophen-2-yl-ethyl	225.35	~2.2	Sulfur-containing heterocycle improves electronic properties
(1R,2R)-2-[Benzyl(methyl)amino]cyclohexan-1-ol	Benzyl(methyl)amino	219.32	~1.96	Aromatic group enables π-π interactions; stereochemistry impacts activity

*logP estimated using alkyl chain length/group contributions where experimental data is unavailable.

Key Observations:

• Lipophilicity : The 2-ethylbutyl group in the target compound likely confers higher logP compared to shorter alkyl chains (e.g., 2-methylbutyl) or cyclic amines (e.g., piperidine). This may enhance blood-brain barrier penetration but reduce aqueous solubility.
• Stereochemistry: Compounds like (1R,2R)-2-[benzyl(methyl)amino]cyclohexan-1-ol highlight the importance of stereochemistry in biological activity, suggesting enantiomeric purity could be critical for the target compound .

Biological Activity

1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol, also known by its CAS number 1482208-51-4, is a compound that has garnered attention for its potential biological activities. This article explores its biological activity, synthesizing findings from diverse sources to provide a comprehensive overview of its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular structure of 1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol features a cyclohexane ring substituted with an amino group and an alcohol functional group. This unique configuration may contribute to its biological activity, particularly in interactions with biological targets.

Property	Value
Molecular Formula	C$_{13}$H$_{27}$N
Molecular Weight	199.36 g/mol
CAS Number	1482208-51-4
Solubility	Soluble in polar solvents

Antimicrobial Properties

Research has indicated that compounds with similar structural motifs exhibit varying degrees of antimicrobial activity. The presence of the amino group in 1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol suggests potential interactions with bacterial cell membranes.

Case Study: Antimicrobial Efficacy

A study focusing on related cyclohexane derivatives demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values for these compounds ranged from 0.7 to 10.1 μM for Gram-positive bacteria and 3 to 40 μM for Gram-negative bacteria . Although specific data for 1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol is limited, its structural similarities suggest it may exhibit comparable efficacy.

Antioxidant Activity

The antioxidant potential of similar compounds has been explored extensively. For instance, the IC$_{50}$ values for various extracts have shown promising results in scavenging free radicals, which is crucial for therapeutic applications .

Table 2: Comparative Antioxidant Activity of Related Compounds

Compound	IC$_{50}$ (μg/mL)
Ethanol Extract	200
Ethyl Acetate Fraction	65
n-Butanol Fraction	150

Neuroprotective Effects

Emerging evidence suggests that compounds with similar structures may possess neuroprotective properties. For example, cyclohexane derivatives have been shown to modulate neurotransmitter systems, potentially offering therapeutic benefits in neurodegenerative diseases.

The neuroprotective effects are hypothesized to arise from the modulation of oxidative stress pathways and inhibition of apoptotic signaling cascades . While direct studies on 1-{[(2-Ethylbutyl)amino]methyl}cyclohexan-1-ol are lacking, its structural attributes suggest a plausible mechanism.